Cas no 127657-29-8 ((Rac)-Telmesteine)

(Rac)-Telmesteine is a racemic mixture of the mucolytic agent Telmesteine, which exhibits both antioxidant and anti-inflammatory properties. As a thiol derivative, it functions as a free radical scavenger and promotes the breakdown of mucus glycoproteins, enhancing bronchial secretion clearance. Its dual mechanism of action makes it particularly useful in managing chronic respiratory conditions such as chronic obstructive pulmonary disease (COPD) and bronchitis. The racemic form ensures broad applicability in research and formulation studies. (Rac)-Telmesteine is characterized by its stability, solubility, and compatibility with standard pharmaceutical excipients, facilitating its use in preclinical and clinical investigations. Its well-documented pharmacokinetic profile further supports its utility in respiratory therapeutics.

(Rac)-Telmesteine structure

Product Name:(Rac)-Telmesteine

CAS No:127657-29-8

MF:C₇H₁₁NO₄S

MW:205.23154091835

MDL:MFCD04117921

CID:897561

PubChem ID:87577674

Update Time:2025-06-07

(Rac)-Telmesteine Chemical and Physical Properties

Names and Identifiers

- 3-Ethyl (-)-Thiazolidine-3,4-dicarboxylate
- 3,4-Thiazolidinedicarboxylic Acid 3-Ethyl Ester
- (-)-3-Carbethoxythiazolidine-4-Carboxylic Acid
- 3,4-Thiazolidinedica
- (-)-3-Ethoxycarbonylthiazolidine-4-carboxylic Acid
- (-)-Thiazolidine-3,4-dicarboxylic Acid 3-Ethyl Ester
- 3-CARBETHOXYTHIAZOLIDINE-4-CARBOXYLIC ACID
- 3-ethoxycarbonyl-1,3-thiazolidine-4-carboxylic acid
- 3-(Ethoxycarbonyl)
- 3-ETHYL THIAZOLIDINE-3,4-DICARBOXYLATE
- 3-Ethyl (-)-3,4-Thiazolidinedicarboxylate
- (-)-Carbethoxythiazolidine-4-carboxylic Acid
- 3-ETHOXYCARBONYLTHIAZOLIDINE-4-CARBOXYLIC ACID
- THIAZOLIDINE-3,4-DICARBOXYLIC ACID 3-ETHYL ESTER
- (-)-3-Ethoxycarbonylthiazolidine-4-dicarboxylic Acid
- (-)-3-Carbethoxythiazolidine-4-carboxylic Acid (-)-3-Ethoxycarbonylthiazolidine-4-carboxylic Acid (-)-Thiazolidine-3,4-dicarboxylic Acid 3-Ethyl Ester
- 3-(Ethoxycarbonyl)thiazolidine-4-carboxylic acid
- 3-ethyl(-)-thiazolidine-3,4-dicarboxylate
- (-)-3-Carbethoxythiazolidine-4-carb
- (Rac)-Telmesteine
- SCHEMBL1425417
- CERAPP_48764
- MFCD04117921
- 3-(ethoxycarbonyl)-1,3-thiazolidine-4-carboxylic acid
- AKOS000171247
- 127657-29-8
- Z316101664
- CHEMBL4303350
- HY-108285
- DTXSID90469485
- 3-(ETHOXYCARBONYL)-1,3-THIAZOLIDINE-4-CARBOXYLATE
- BRD-A05523972-001-01-5
- AS-67726
- 3-(Ethoxycarbonyl)thiazolidine-4-carboxylicacid
- AKOS027320110
- CS-0028141
- EN300-697614
- 3-(Ethoxycarbonyl)-1,3-thiazolidine-4-carboxylic acid, AldrichCPR
- DA-59645
- T1974
- D92556
- BCP22729
- DTXSID10869680
- MDL： MFCD04117921
- Inchi： 1S/C7H11NO4S/c1-2-12-7(11)8-4-13-3-5(8)6(9)10/h5H,2-4H2,1H3,(H,9,10)
- InChI Key： XBJWOGLKABXFJE-UHFFFAOYSA-N
- SMILES： S1CN(C(=O)OCC)C(C(=O)O)C1

Computed Properties

Exact Mass: 205.04100
Monoisotopic Mass: 205.04087901g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.1
XLogP3: 0.6

Experimental Properties

Color/Form: Not determined
Density: 1.4±0.1 g/cm3
Melting Point: 97.0 to 100.0 deg-C
Boiling Point: 386.2±42.0 °C at 760 mmHg
Flash Point: 187.4±27.9 °C
Refractive Index: -120 ° (C=1, H2O)
PSA: 92.14000
LogP: 0.54030
Solubility: Not determined
Vapor Pressure: 0.0±1.9 mmHg at 25°C

(Rac)-Telmesteine Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：4° CStore…,-4℃Store…Better

(Rac)-Telmesteine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E156358-1g	(Rac)-Telmesteine	127657-29-8	>98.0%(T)	1g	¥147.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E156358-25G	(Rac)-Telmesteine	127657-29-8	>98.0%(T)	25g	¥1289.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E156358-5G	(Rac)-Telmesteine	127657-29-8	>98.0%(T)	5g	¥392.90	2023-09-03
Alichem	A059005664-100g	3-(Ethoxycarbonyl)thiazolidine-4-carboxylic acid	127657-29-8	95%	100g	737.55 USD	2021-06-01
TRC	T344240-500mg	3,4-Thiazolidinedicarboxylic Acid 3-Ethyl Ester	127657-29-8		500mg	$155.00	2023-05-17
TRC	T344240-5g	3,4-Thiazolidinedicarboxylic Acid 3-Ethyl Ester	127657-29-8		5g	$ 1000.00	2022-06-02
MedChemExpress	HY-108285-10mM*1mLinDMSO	(Rac)-Telmesteine	127657-29-8	≥98.0%	10mM*1mLinDMSO	￥550	2023-07-26
MedChemExpress	HY-108285-100mg	(Rac)-Telmesteine	127657-29-8	≥98.0%	100mg	￥500	2023-08-31
MedChemExpress	HY-108285-250mg	(Rac)-Telmesteine	127657-29-8	≥98.0%	250mg	￥1000	2023-08-31
MedChemExpress	HY-108285-500mg	(Rac)-Telmesteine	127657-29-8	≥98.0%	500mg	￥300	2024-07-20